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Compound of Interest

Compound Name: Calcium thiosulfate

Cat. No.: B158258

This technical support center provides researchers, scientists, and agricultural professionals
with comprehensive guidance on the application of calcium thiosulfate (CaTs) for soill
remediation. The following sections offer troubleshooting advice, frequently asked questions,
and detailed experimental protocols to assist in optimizing its use for improving soil structure,
increasing water infiltration, and managing soil salinity.

Troubleshooting Guide

This guide addresses common issues that may arise during the application of calcium
thiosulfate for soil remediation.
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Issue

Possible Cause(s)

Troubleshooting Steps

Reduced Water Infiltration or

Soil Crusting Persists

- Insufficient application rate. -
Uneven application. - Severe
soil sodicity. - Lack of sufficient

irrigation post-application.

- Verify Application Rate:
Cross-reference your
application rate with the
recommended rates in Table 1.
A pre-plant application of 30 to
40 gallons per acre is often
recommended to improve soil
tilth and water infiltration.[1][2]
[3] - Ensure Uniform
Coverage: For broadcast
applications, ensure spray
nozzles provide even
distribution. For banded
applications, confirm the rate is
appropriate for the band width
(e.g., 1 gallon per acre per
inch of band width).[1][3][4][5] -
Conduct a Soil Analysis:
Determine the severity of the
sodium problem through
laboratory analysis to tailor the
application rate.[1] - Irrigate
After Application: Calcium
thiosulfate requires water to
move into the soil profile and
displace sodium ions. Ensure
adequate irrigation follows the

application.[1][4]

Foliar Burn or Crop Injury
Observed

- Application to sulfur-sensitive
crops. - High-pressure spray
application. - Application
during extreme heat or to
moisture-stressed crops. -
High application concentration

on foliage.

- Check Crop Sensitivity: Do
not apply CaTs to the foliage of
crops known to be sensitive to
sulfur.[1] - Adjust Spray
Pressure: Avoid using high-
pressure sprays (greater than

60 psi) when applying over the
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top of a crop.[1] - Monitor
Environmental Conditions:
Apply in the early morning or
late evening and avoid
application when temperatures
are above 90°F.[3][5] Ensure
crops are well-hydrated before
application.[1] - Rinse Foliage:
If accidental contact with
foliage occurs, rinse

immediately with water.[3][5]

Formation of Precipitate in
Tank Mix

- Incompatibility with other
fertilizers or pesticides. -
Acidification of the blend below
a pH of 6.0.

- Check Compatibility: Calcium
thiosulfate is not compatible
with phosphate, sulfate, and
ammonium thiosulfate
fertilizers.[1][6] Always perform
a jar test with unfamiliar
products before large-scale
mixing.[1][6] - Maintain pH: Do
not acidify blends containing
CaTs below a pH of 6.0.[1][7] -
Follow Correct Mixing
Sequence: When blending with
pesticides or other liquid
fertilizers, the recommended
sequence is: water, pesticide,

CaTs, and/or other fertilizer.[7]

Ineffective Leaching of Salts

- Insufficient water volume for
leaching. - Low initial salt

levels in irrigation water.

- Ensure Adequate Irrigation:
Sufficient water must be
applied after CaTs application
to move the displaced sodium
out of the root zone.[6] - Treat
Low-Salt Irrigation Water: For
irrigation water with low
electrical conductivity (e.g.,
from snowmelt or rainwater),

applying CaTs can improve
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water infiltration, which aids in
leaching.[1][4]

Frequently Asked Questions (FAQs)

What is the primary mechanism by which calcium thiosulfate remediates soil?

Calcium thiosulfate improves soil structure by providing soluble calcium, which displaces
sodium ions from soil particles.[8] This process, known as cation exchange, helps to reduce
soil salinity and improve water infiltration and aeration, creating a more favorable environment
for root growth.[8] The thiosulfate component also provides readily available sulfur, an essential
plant nutrient.[8]

What is a typical composition of liquid calcium thiosulfate?

Commercial calcium thiosulfate solutions are typically neutral to basic, chloride-free, clear
liquids containing approximately 6% calcium (Ca) and 10% thiosulfate sulfur (S).[1][4][6][7]
Each gallon contains about 0.63 pounds of calcium and 1.0 pound of thiosulfate sulfur.[4][7]

How does the effectiveness of calcium thiosulfate compare to gypsum?

The calcium in CaTs is 100% soluble, making it a more efficient soil amendment for displacing
sodium than gypsum, which has limited solubility.[1][4]

Can calcium thiosulfate be used with other fertilizers?

Yes, CaTs is compatible with most fertilizer solutions, including UAN and urea solutions.[1][9]
However, it is not compatible with phosphate, sulfate, and ammonium thiosulfate fertilizers.[1]
[6] A jar test is always recommended before mixing large quantities of unfamiliar products.[1][6]

What are the recommended application methods for soil remediation?
Calcium thiosulfate can be applied through various methods, including:
e Broadcast or band application to the soil surface.[1][3][4][5]

« Injection into the soil.[1][2][3][5]
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o Application through irrigation systems such as drip, sprinkler, or flood irrigation.[1][3][4][6][7]

Does soil pH affect the efficacy of calcium thiosulfate?

Yes, soil pH has a direct effect on nutrient availability and microbial activity.[1][6] Most crops

perform best in a soil pH range of 6.0 to 7.5 for optimal nutrient uptake.[1][6] It is important to
note that blends of CaTs should not be acidified below a pH of 6.0.[1][7]

Quantitative Data Summary

The following tables provide a summary of recommended application rates for calcium

thiosulfate in various soil remediation and agricultural contexts.

Table 1: General Soil Remediation Application Rates

Recommended Rate (per

Application Method Notes
acre)

To improve soil tilth and water
Pre-Plant Broadcast 30 - 40 gallons infiltration. Apply with irrigation

water.[1][2][3][5]

e.g., an 8-inch band requires
Band Application 1 gallon per inch of band width ~ an 8-gallon per acre rate.[1][3]

[41[5]

Rate is dependent on soil type,
General Broadcast/Injected 10 - 40 gallons water quality, and method of

irrigation.[2][3][5]

Table 2: Crop-Specific Application Rates (as a soil amendment and nutrient source)
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Application Rate (per acre o o
Crop Category o Application Timing & Notes
per application)

Apply with irrigation water to
Row Crops 10 - 15 gallons improve water infiltration and

reduce runoff.[10]

Apply with irrigation water to
Tree Crops (Mature) 10 - 15 gallons improve water infiltration and

reduce runoff.[10]

Apply during the growing
Young Tree and Vine Crops 4 - 8 gallons season. Allow 10-14 days

between applications.[10]

Repeat 2-4 times during the

Vegetable Crops (Drip) 1.5-5 gallons ]
growing season as needed.[3]
Apply on stubble of the
Alfalfa 2 - 4 gallons ) )
previous cutting.[1][10]
Apply after the 3rd leaf stage
) when the crop is well
Onions 6 - 8 gallons

established. Apply 2-4 times
during the season.[1][10]

Experimental Protocols

Protocol for Determining Optimal Calcium Thiosulfate Concentration for Soil Remediation

This protocol outlines a systematic approach to determine the most effective concentration of
calcium thiosulfate for improving water infiltration and reducing sodium levels in a specific soll

type.

1. Soil Characterization:
o Collect representative soil samples from the target remediation area.

¢ Analyze the samples for the following parameters:
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[e]

Soil texture (sand, silt, clay content)

opH

[¢]

Electrical Conductivity (EC)

[e]

Sodium Adsorption Ratio (SAR)

[e]

Cation Exchange Capacity (CEC)

Initial water infiltration rate

(¢]

. Bench-Scale Column Leaching Study:

Objective: To evaluate the effect of different CaTs concentrations on sodium leaching and
water infiltration in a controlled laboratory setting.

Materials:

[e]

Intact or repacked soil columns (minimum 3 replicates per treatment)

Calcium thiosulfate stock solution

o

Deionized water

[¢]

Leachate collection vessels

[¢]

[e]

Apparatus for measuring water infiltration rate (e.g., constant head permeameter)

Procedure:

o Prepare a series of CaTs solutions of varying concentrations (e.g., 0, 10, 20, 40, 80
gallons/acre equivalent, scaled down to the column volume).

o Apply the respective CaTs solutions to the top of the soil columns.

o Apply a consistent volume of deionized water to each column to simulate an
irrigation/leaching event.
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o Measure the volume of leachate collected over time to determine the infiltration rate.
o Analyze the collected leachate for sodium concentration.

o After the leaching event, analyze the soil in the columns at different depths for final sodium
concentration and SAR.

3. Field Trials:

» Objective: To validate the optimal CaTs concentration determined from the bench-scale study
under field conditions.

e Procedure:

[e]

Establish multiple test plots with similar soil characteristics.

o

Apply the most promising CaTs concentrations from the column study to the test plots
(include a control plot with no CaTs).

o

Incorporate the CaTs with a standard irrigation event.

[¢]

Monitor soil moisture content, water infiltration rates (using infiltrometers), and soil salinity
(EC and SAR) over time.

[¢]

Collect soil and plant tissue samples (if applicable) periodically to assess changes in
nutrient levels and any potential phytotoxicity.

Visualizations
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Phase 1: Preparation & Baseline

Collect Representative Soil Samples

l

Analyze Baseline Soil Properties
(pH, EC, SAR, Texture, Infiltration Rate)

Phase 2: Bench-5cale Optimization

Prepare CaTs Solutions
(Multiple Concentrations)

:

Conduct Soil Column Leaching Study

l

Measure Infiltration Rate Analyze Leachate for Sodium

Analyze Post-Leaching Soil
(SAR, Sodium)

Phase 3: Field Validation

Establish Field Test Plots

:

Apply Optimal CaTs Concentrations

:

Incorporate with Irrigation

:

Monitor Soil Parameters
(Infiltration, Salinity)

Click to download full resolution via product page

Caption: Experimental workflow for optimizing calcium thiosulfate concentration.
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Caption: Mechanism of soil remediation by calcium thiosulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. marionag.com [marionag.com]

e 2. assets.greenbook.net [assets.greenbook.net]
» 3. plantfoodco.com [plantfoodco.com]

e 4. tessenderlokerley.com [tessenderlokerley.com]

5. Calcium Thiosulfate 6% Calcium, 10% Sulfur | Plant Food | Plant Food Company, Inc.
[plantfoodco.com]

o 6. tessenderlokerley.com [tessenderlokerley.com]
o 7.tessenderlokerley.com [tessenderlokerley.com]
e 8. nbinno.com [nbinno.com]

e 9. Drip It Like It's Hot: A Technical Guide to Using Calcium Thiosulfate in Processing
Tomatoes | Tessenderlo Kerley [tessenderlokerley.com]

e 10. assets.greenbook.net [assets.greenbook.net]

 To cite this document: BenchChem. [Technical Support Center: Optimizing Calcium
Thiosulfate for Effective Soil Remediation]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b158258?utm_src=pdf-body-img
https://www.benchchem.com/product/b158258?utm_src=pdf-body
https://www.benchchem.com/product/b158258?utm_src=pdf-custom-synthesis
https://www.marionag.com/wp-content/uploads/files/liquid-nutritionals/CaTs-AppGuide.pdf
https://assets.greenbook.net/14-18-33-02-05-2017-ldAA4002.pdf
https://www.plantfoodco.com/media/1889/calcium-thiosulfate-label.pdf
https://www.tessenderlokerley.com/sites/tg_kerley/files/files/2025-04/cats-application-guide-digital-version.pdf
https://www.plantfoodco.com/specialty-agriculture/products/secondary-nutrients/calcium-thiosulfate/
https://www.plantfoodco.com/specialty-agriculture/products/secondary-nutrients/calcium-thiosulfate/
https://www.tessenderlokerley.com/tr/media/39/download?attachment
https://www.tessenderlokerley.com/sites/tg_kerley/files/files/2021-08/CaTs-AppGuide%20V6%20-%20Updated%20Address%20-%20web.pdf
https://www.nbinno.com/article/nutritional-chemicals/addressing-soil-deficiencies-role-calcium-thiosulfate-liquid-gypsum-jr
https://www.tessenderlokerley.com/en/cats-processing-tomatoes
https://www.tessenderlokerley.com/en/cats-processing-tomatoes
https://assets.greenbook.net/21-33-12-13-07-2021-Kerly_CaTs_-_label.pdf
https://www.benchchem.com/product/b158258#optimizing-concentration-of-calcium-thiosulfate-for-effective-soil-remediation
https://www.benchchem.com/product/b158258#optimizing-concentration-of-calcium-thiosulfate-for-effective-soil-remediation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

[https://www.benchchem.com/product/b158258#optimizing-concentration-of-calcium-
thiosulfate-for-effective-soil-remediation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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